Cas no 13662-96-9 (1,2-Benzenediol, 4-(2-nitro-1-propenyl)-)

1,2-Benzenediol, 4-(2-nitro-1-propenyl)- structure
13662-96-9 structure
Product Name:1,2-Benzenediol, 4-(2-nitro-1-propenyl)-
CAS No:13662-96-9
MF:C9H9NO4
MW:195.172062635422
CID:1241311
PubChem ID:5775636
Update Time:2025-04-20

1,2-Benzenediol, 4-(2-nitro-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-(2-nitro-1-propenyl)-
    • 4-(2-nitroprop-1-enyl)benzene-1,2-diol
    • AKOS017269192
    • DB-204958
    • Oprea1_551147
    • DTXSID20390758
    • 1,2-Benzenediol, 4-(2-nitro-1-propen-1-yl)-
    • PD181645
    • N11812
    • 4-{2-nitro-1-propenyl}-1,2-benzenediol
    • 13662-96-9
    • PD181646
    • Inchi: 1S/C9H9NO4/c1-6(10(13)14)4-7-2-3-8(11)9(12)5-7/h2-5,11-12H,1H3/b6-4+
    • InChI Key: CBBBJLQAIWVLBM-GQCTYLIASA-N
    • SMILES: OC1=C(C=CC(/C=C(\C)/[N+](=O)[O-])=C1)O

Computed Properties

  • Exact Mass: 195.05317
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • PSA: 83.6
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